Cas no 7702-61-6 ( )

• Product Name: &nbsp
• CAS No: 7702-61-6
• MF: C₁₃H₂₆BrN₂O₂
• MW: 322.261743068695
• CID: 983131
• PubChem ID: 54608448
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3,12-dioxa-6,9-diazoniadispiro[5.2.5⁹.3⁶]heptadecane,bromide
• 3,12-Dioxa-6,9-diazonia-dispiro[5.2.5.3]heptadecan, Dibromid
• 3,12-dioxa-6,9-diazonia-dispiro[5.2.5.3]heptadecane, dibromide
• NSC402505
• 3,12-dioxa-6,9-diazoniadispiro[5.2.59.36]heptadecane;bromide
• DTXSID60714732
• NSC-402505
• 7702-61-6
•  

• Inchi： 1S/C13H26N2O2.BrH/c1-2-14(6-10-16-11-7-14)4-5-15(3-1)8-12-17-13-9-15;/h1-13H2;1H/q+2;/p-1
• InChI Key： MXZQEYOMJHCBPB-UHFFFAOYSA-M
• SMILES： [Br-].O1CC[N+]2(CC1)CCC[N+]1(CCOCC1)CC2

Computed Properties

• Exact Mass: 242.19958
• Monoisotopic Mass: 321.11777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: -2.99430